Cas no 6645-70-1 (3,4-diiodopyrazole)

• Product Name: 3,4-diiodopyrazole
• CAS No: 6645-70-1
• MF: C₃H₂I₂N₂
• MW: 319.870324611664
• CID: 46932
• PubChem ID: 15365649
• Update Time: 2025-04-18

3,4-diiodopyrazole Chemical and Physical Properties

Names and Identifiers

• 3,4-diiodopyrazole
• 4,5-diiodo-1H-pyrazole
• 1H-Pyrazole,3,4-diiodo
• 3,4-Diiodo-1H-pyrazole
• 3,4-Diiod-pyrazol
• 4,5-diiodopyrazole
• Pyrazole,3,4(or 4,5)-diiodo- (7CI)
• Pyrazole, 3,4-diiodo- (8CI)
• 1H-4,5-Diiodopyrazole
• 6645-70-1
• CS-0331435
• DTXSID90572029
• AKOS016011402
• FT-0648909
• SCHEMBL10468027
• DB-073760
• MFCD26793484

• MDL： MFCD09955491
• Inchi： 1S/C3H2I2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
• InChI Key： NQFPCGSUWQGQNW-UHFFFAOYSA-N
• SMILES： IC1=C(C=NN1)I

Computed Properties

• Exact Mass: 319.83100
• Monoisotopic Mass: 319.83074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 3.042
• Boiling Point: 387.418°C at 760 mmHg
• Flash Point: 188.104°C
• Refractive Index: 1.792
• PSA: 28.68000
• LogP: 1.61890